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Abstract
[3-(Methacryloyloxy)propyl]trimethoxysilane (MPTMS) is a versatile organosilane coupling

agent with significant applications across various scientific and industrial fields, including

materials science, dentistry, and electronics.[1][2] Its unique bifunctional structure, possessing

both a polymerizable methacrylate group and hydrolyzable trimethoxysilyl groups, allows it to

act as a molecular bridge between organic and inorganic materials.[1][3] This guide provides a

comprehensive overview of the molecular structure, physicochemical properties, and reaction

mechanisms of MPTMS. Detailed experimental protocols for its synthesis and characterization

by Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy

are also presented.

Molecular Structure and Physicochemical
Properties
MPTMS is an organometallic compound with the chemical formula C10H20O5Si.[1][4][5][6] Its

structure features a methacrylate functional group attached to a trimethoxysilyl group via a

propyl spacer.[1] This dual reactivity is the foundation of its utility as a coupling agent.[3] The

IUPAC name for this compound is 3-trimethoxysilylpropyl 2-methylprop-2-enoate.[4][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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